Cas no 59337-86-9 (4-sulfamoylthiophene-3-carboxylic acid)

• Product Name: 4-sulfamoylthiophene-3-carboxylic acid
• CAS No: 59337-86-9
• MF: C₅H₅NO₄S₂
• MW: 207.22749876976
• CID: 1614324
• PubChem ID: 3042285
• Update Time: 2025-04-21

4-sulfamoylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-sulfamoylthiophene-3-carboxylic acid
• 4-(Aminosulfonyl)-3-thiophenecarboxylic acid
• VAHHPJSRCPYDLP-UHFFFAOYSA-N
• 4-aminosulfonylthiophene-3-carboxylic acid
• 59337-86-9
• 3-Thiophenecarboxylic acid, 4-(aminosulfonyl)-
• DTXSID00208084
• SCHEMBL10835741

• Inchi： 1S/C5H5NO4S2/c6-12(9,10)4-2-11-1-3(4)5(7)8/h1-2H,(H,7,8)(H2,6,9,10)
• InChI Key： VAHHPJSRCPYDLP-UHFFFAOYSA-N
• SMILES： S(C1=CSC=C1C(=O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 206.96605
• Monoisotopic Mass: 206.96599999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 97.46